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Compound of Interest

Compound Name: N-nitroso-ramipril

CAS No.: 3028194-80-8

Cat. No.: B16080568

Get Quote

Structural Elucidation of N-nitroso-ramipril: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies

employed in the structural elucidation of N-nitroso-ramipril, a nitrosamine impurity of the

angiotensin-converting enzyme (ACE) inhibitor, ramipril. The emergence of nitrosamine

impurities in pharmaceutical products has necessitated robust analytical strategies for their

identification and characterization to ensure drug safety and regulatory compliance. This

document details the application of Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) in confirming the molecular structure of N-nitroso-ramipril.

Chemical Structure and Properties
N-nitroso-ramipril is an N-nitroso derivative of ramipril, formed by the nitrosation of the

secondary amine present in the parent drug molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b16080568#bc-rfq
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#structural-elucidation-of-n-nitroso-ramipril-using-nmr-and-mass-spec
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#structural-elucidation-of-n-nitroso-ramipril-using-nmr-and-mass-spec
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#structural-elucidation-of-n-nitroso-ramipril-using-nmr-and-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₂₃H₃₁N₃O₆

Molecular Weight: 445.51 g/mol

IUPAC Name: (2S,3aS,6aS)-1-((S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)

(nitroso)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid

CAS Number: 3028194-80-8[1][2]

It is important to note that N-nitroso-ramipril exists as a mixture of E/Z isomers due to the

restricted rotation around the N-N bond of the nitroso group. This can lead to the observation of

duplicate signals in NMR spectra.

Mass Spectrometry Analysis
Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a primary technique for the

identification and quantification of N-nitroso-ramipril at trace levels.

Experimental Protocol: LC-MS/MS
The following protocol is based on established methods for the analysis of N-nitroso-ramipril
in pharmaceutical preparations.[3]

Liquid Chromatography:
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Parameter Value

HPLC System Shimadzu HPLC or equivalent

Column Waters XTerra MS C18, 3.5 µm, 3.0 x 100 mm

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B
Acetonitrile/Water (95/5, v/v) with 0.1% Formic

Acid

Gradient Time (min)

Flow Rate 0.40 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometry:

Parameter Value

Mass Spectrometer AB Sciex QTrap 5500 or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) m/z 446.15

Product Ions (Q3) m/z 234.1, m/z 156.1

Collision Energy (CE) For m/z 234.1: 27 V; For m/z 156.1: 17 V

Declustering Potential (DP) 81 V

Fragmentation Pathway
The structural elucidation by MS/MS relies on the characteristic fragmentation of the protonated

molecule ([M+H]⁺). A proposed fragmentation pathway for N-nitroso-ramipril is outlined below.

The primary fragmentation often involves the loss of the nitroso group (•NO) or other neutral

losses, followed by further fragmentation of the resulting ions.
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[M+H]⁺
m/z 446.15

m/z 234.1Loss of C₁₀H₁₃NO₂

m/z 156.1

Loss of C₁₄H₁₉N₂O₃

Click to download full resolution via product page

Proposed MS/MS Fragmentation of N-nitroso-ramipril

The fragment at m/z 234.1 likely corresponds to the protonated (S)-2-(((S)-1-ethoxy-1-oxo-4-

phenylbutan-2-yl)amino)propanoic acid moiety, while the fragment at m/z 156.1 could arise

from a more complex fragmentation of the bicyclic core.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for the unambiguous structural confirmation of N-nitroso-
ramipril, providing detailed information about the connectivity of atoms within the molecule.

Experimental Protocol: NMR
While specific experimental parameters from a public source are not available, a general

protocol for the NMR analysis of N-nitroso-ramipril would involve:

Spectrometer: 400 MHz or higher field NMR spectrometer

Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

Techniques: ¹H NMR, ¹³C NMR, and 2D NMR experiments such as COSY, HSQC, and

HMBC for complete structural assignment.

Expected NMR Data
Detailed, experimentally-derived NMR data for N-nitroso-ramipril is not readily available in the

public domain. However, based on the known structure, a hypothetical ¹H NMR data table is

presented below for illustrative purposes. The presence of E/Z isomers would result in two sets

of signals for protons near the nitrosamine group.
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Hypothetical ¹H NMR Data for N-nitroso-ramipril:

Chemical Shift
(ppm)

Multiplicity Integration
Assignment
(Proposed)

7.10 - 7.30 m 5H Aromatic protons

4.50 - 4.80 m 1H CH-N(NO)

4.10 - 4.30 q 2H O-CH₂-CH₃

3.80 - 4.00 m 1H CH-COOH

1.50 - 2.80 m ~14H Aliphatic protons

1.20 - 1.40 t 3H O-CH₂-CH₃

0.90 - 1.10 d 3H CH-CH₃

Integrated Structural Elucidation Workflow
The structural confirmation of N-nitroso-ramipril is a multi-step process that combines

chromatographic separation with spectroscopic analysis.
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Workflow for the Structural Elucidation of N-nitroso-ramipril

Conclusion
The structural elucidation of N-nitroso-ramipril is achieved through the synergistic use of

mass spectrometry and nuclear magnetic resonance spectroscopy. LC-MS/MS provides the

initial identification and quantification with high sensitivity, while NMR spectroscopy offers the

definitive structural confirmation. The detailed experimental protocols and data interpretation

outlined in this guide serve as a valuable resource for researchers and professionals in the

pharmaceutical industry engaged in the analysis and control of nitrosamine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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